Cas no 61108-78-9 (1,2,4-Triazin-3-amine, N-(2-chloroethyl)-5-methyl-)

• Product Name: 1,2,4-Triazin-3-amine, N-(2-chloroethyl)-5-methyl-
• CAS No: 61108-78-9
• MF: C₆H₉ClN₄
• MW: 172.61545920372
• CID: 491708
• PubChem ID: 12296683
• Update Time: 2025-04-19

1,2,4-Triazin-3-amine, N-(2-chloroethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3-amine, N-(2-chloroethyl)-5-methyl-
• N-(2-chloroethyl)-5-methyl-1,2,4-triazin-3-amine
• 61108-78-9
• DTXSID40485675

• Inchi： 1S/C6H9ClN4/c1-5-4-9-11-6(10-5)8-3-2-7/h4H,2-3H2,1H3,(H,8,10,11)
• InChI Key： RDHNBYBDHDNRJB-UHFFFAOYSA-N
• SMILES： ClCCNC1N=NC=C(C)N=1

Computed Properties

• Exact Mass: 172.05177
• Monoisotopic Mass: 172.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.7